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  4. (3R,6E,8E,10E,12E,16E,18E,20E,22E,24E)-25-(2,6,6-Trimethyl-1-cyclohexenyl)-2,6,10,14,19,23-hexamethy
(3R,6E,8E,10E,12E,16E,18E,20E,22E,24E)-25-(2,6,6-Trimethyl-1-cyclohexenyl)-2,6,10,14,19,23-hexamethy (3R,6E,8E,10E,12E,16E,18E,20E,22E,24E)-25-(2,6,6-Trimethyl-1-cyclohexenyl)-2,6,10,14,19,23-hexamethy
Brand Name: Vulcanchem
CAS No.: 16795-87-2
VCID: VC0104089
InChI: InChI=1S/C40H56O2/c1-31(19-13-21-33(3)22-15-24-35(5)27-29-38(41)40(9,10)42)17-11-12-18-32(2)20-14-23-34(4)26-28-37-36(6)25-16-30-39(37,7)8/h11-15,17-24,26-29,38,41-42H,16,25,30H2,1-10H3/b12-11+,19-13+,20-14+,22-15+,28-26+,29-27+,31-17+,32-18+,33-21+,34-23+,35-24+/t38-/m1/s1
SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O)C)C
Molecular Formula: C40H56O2
Molecular Weight: 568.9 g/mol

(3R,6E,8E,10E,12E,16E,18E,20E,22E,24E)-25-(2,6,6-Trimethyl-1-cyclohexenyl)-2,6,10,14,19,23-hexamethy

CAS No.: 16795-87-2

Main Products

VCID: VC0104089

Molecular Formula: C40H56O2

Molecular Weight: 568.9 g/mol

(3R,6E,8E,10E,12E,16E,18E,20E,22E,24E)-25-(2,6,6-Trimethyl-1-cyclohexenyl)-2,6,10,14,19,23-hexamethy - 16795-87-2

CAS No. 16795-87-2
Product Name (3R,6E,8E,10E,12E,16E,18E,20E,22E,24E)-25-(2,6,6-Trimethyl-1-cyclohexenyl)-2,6,10,14,19,23-hexamethy
Molecular Formula C40H56O2
Molecular Weight 568.9 g/mol
IUPAC Name (3R,4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E)-2,6,10,14,19,23-hexamethyl-25-(2,6,6-trimethylcyclohexen-1-yl)pentacosa-4,6,8,10,12,14,16,18,20,22,24-undecaene-2,3-diol
Standard InChI InChI=1S/C40H56O2/c1-31(19-13-21-33(3)22-15-24-35(5)27-29-38(41)40(9,10)42)17-11-12-18-32(2)20-14-23-34(4)26-28-37-36(6)25-16-30-39(37,7)8/h11-15,17-24,26-29,38,41-42H,16,25,30H2,1-10H3/b12-11+,19-13+,20-14+,22-15+,28-26+,29-27+,31-17+,32-18+,33-21+,34-23+,35-24+/t38-/m1/s1
Standard InChIKey OMJAWWPQNWDDBQ-MKDDNQRQSA-N
Isomeric SMILES CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@H](C(C)(C)O)O)/C)/C
SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O)C)C
Canonical SMILES CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O)C)C
PubChem Compound 16061293
Last Modified Nov 11 2021
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